Ozagrel hydrochloride
Ozagrel hydrochloride
Ozagrel HCl is a selective thromboxane A(2) (TXA(2)) synthetase inhibitor with IC50 of 11 nM for rabbit platelet, used for the improvement of postoperative cerebrovascular contraction and accompanying cerebral ischaemia.Ozagrel prevents oleic acid (OA) induced thromboxane A(2) generation and subsequently increased total protein concentration and the numbers of macrophages and neutrophils in bronchoalveolar lavage fluid and increased monocyte chemoattractant protein-1 andinterleukin-8 mRNA expression in the whole lung of guinea pigs.
Brand Name:
Vulcanchem
CAS No.:
78712-43-3
VCID:
VC0001120
InChI:
InChI=1S/C13H12N2O2.ClH/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15;/h1-8,10H,9H2,(H,16,17);1H/b6-5+;
SMILES:
C1=CC(=CC=C1CN2C=CN=C2)C=CC(=O)O.Cl
Molecular Formula:
C13H13ClN2O2
Molecular Weight:
264.71 g/mol
Ozagrel hydrochloride
CAS No.: 78712-43-3
APIs
VCID: VC0001120
Molecular Formula: C13H13ClN2O2
Molecular Weight: 264.71 g/mol
| CAS No. | 78712-43-3 |
|---|---|
| Product Name | Ozagrel hydrochloride |
| Molecular Formula | C13H13ClN2O2 |
| Molecular Weight | 264.71 g/mol |
| IUPAC Name | (E)-3-[4-(imidazol-1-ylmethyl)phenyl]prop-2-enoic acid;hydrochloride |
| Standard InChI | InChI=1S/C13H12N2O2.ClH/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15;/h1-8,10H,9H2,(H,16,17);1H/b6-5+; |
| Standard InChIKey | CWKFWBJJNNPGAM-IPZCTEOASA-N |
| Isomeric SMILES | C1=CC(=CC=C1CN2C=CN=C2)/C=C/C(=O)O.Cl |
| SMILES | C1=CC(=CC=C1CN2C=CN=C2)C=CC(=O)O.Cl |
| Canonical SMILES | C1=CC(=CC=C1CN2C=CN=C2)C=CC(=O)O.Cl |
| Description | Ozagrel HCl is a selective thromboxane A(2) (TXA(2)) synthetase inhibitor with IC50 of 11 nM for rabbit platelet, used for the improvement of postoperative cerebrovascular contraction and accompanying cerebral ischaemia.Ozagrel prevents oleic acid (OA) induced thromboxane A(2) generation and subsequently increased total protein concentration and the numbers of macrophages and neutrophils in bronchoalveolar lavage fluid and increased monocyte chemoattractant protein-1 andinterleukin-8 mRNA expression in the whole lung of guinea pigs. |
| Synonyms | 3-(4-(1H-imidazol-1-ylmethyl)phenyl)-2-propenoic acid 4-(1-imidazoylmethyl)cinnamic acid OKY 046 OKY-046 ozagrel ozagrel, monohydrochloride ozagrel, monohydrochloride, (E)-isomer sodium ozagrel |
| PubChem Compound | 6438130 |
| Last Modified | Nov 11 2021 |
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